Cas no 2388476-03-5 ((1S,2S)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride)

• Product Name: (1S,2S)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride
• CAS No: 2388476-03-5
• MF: C₄H₇ClF₃N
• MW: 161.553290605545
• CID: 6032525
• PubChem ID: 72214582
• Update Time: 2025-11-01

(1S,2S)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(trifluoromethyl)-, hydrochloride (1:1), (1S,2S)-
• (1S,2S)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride
• EN300-20175957
• AT31663
• SOHXDJVKUXKZIJ-GVOALSEPSA-N
• 2388476-03-5
• SCHEMBL21570155

• Inchi： 1S/C4H6F3N.ClH/c5-4(6,7)2-1-3(2)8;/h2-3H,1,8H2;1H/t2-,3-;/m0./s1
• InChI Key： SOHXDJVKUXKZIJ-GVOALSEPSA-N
• SMILES： C([C@H]1C[C@@H]1N)(F)(F)F.Cl

Computed Properties

• Exact Mass: 161.0219114g/mol
• Monoisotopic Mass: 161.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on (1S,2S)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride

Comprehensive Overview of (1S,2S)-2-(Trifluoromethyl)cyclopropan-1-amine Hydrochloride (CAS No. 2388476-03-5)

The compound (1S,2S)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 2388476-03-5) is a chiral cyclopropane derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and cyclopropane ring, make it a valuable building block for drug discovery. The hydrochloride salt form enhances its stability and solubility, facilitating its use in various synthetic pathways.

In recent years, the demand for chiral amines like (1S,2S)-2-(trifluoromethyl)cyclopropan-1-amine has surged due to their role in asymmetric synthesis. Researchers are particularly interested in its potential as a pharmacophore for designing novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases. The trifluoromethyl group is known to improve metabolic stability and bioavailability, making this compound a hotspot in medicinal chemistry.

From an industrial perspective, CAS No. 2388476-03-5 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring catalytic methods to produce such compounds with minimal waste. The cyclopropane scaffold is also a key motif in agrochemicals, prompting investigations into its use for crop protection agents with lower ecological impact.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing (1S,2S)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride. Purity assessment is vital, as even minor enantiomeric impurities can affect biological activity. This aligns with the pharmaceutical industry's focus on quality by design (QbD) principles, where precise control over chiral purity is mandatory for regulatory compliance.

The compound's mechanism of action is frequently studied in relation to enzyme inhibition and receptor modulation. Its rigid cyclopropane structure allows for selective interactions with biological targets, a property leveraged in fragment-based drug design. Recent publications highlight its utility in developing protease inhibitors and GPCR ligands, addressing unmet medical needs in oncology and inflammation.

Supply chain transparency for CAS No. 2388476-03-5 is another trending topic, as pharmaceutical companies prioritize track-and-trace systems to ensure raw material authenticity. This aligns with broader industry movements toward blockchain-enabled logistics for high-value intermediates. Furthermore, computational tools like molecular docking are being used to predict new applications for this scaffold, reducing experimental costs in early-stage R&D.

In conclusion, (1S,2S)-2-(trifluoromethyl)cyclopropan-1-amine hydrochloride represents a versatile chiral synthon with cross-disciplinary relevance. Its synthesis optimization, analytical characterization, and therapeutic potential continue to inspire innovation across academic and industrial laboratories worldwide.